8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione

• Molecular Formula: C20H23N3O2S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C20H23N3O2S2/c1-4-7-27-19-22-17-16(18(25)23-19)15(13-6-5-8-26-13)14-11(21-17)9-20(2,3)10-12(14)24/h5-6,8,15H,4,7,9-10H2,1-3H3,(H2,21,22,23,25)
• InChI Key: SCYQXHZGBFEDOF-UHFFFAOYSA-N
• Isomeric SMILES: CCCSC1=NC(=O)C2=C(N1)NC3=C(C2C4=CC=CS4)C(=O)CC(C3)(C)C

Description

8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is known for its unique structure and properties, which make it a promising candidate for the development of new drugs and therapies. In

Mechanism of Action

The mechanism of action of 8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione is not fully understood. However, it is believed that the compound exerts its pharmacological effects by interacting with specific receptors and enzymes in the body. The compound has been found to modulate the activity of various signaling pathways, including the MAPK/ERK and NF-κB pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione are diverse and depend on the specific application. The compound has been found to exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and reducing pain sensation. The compound has also been shown to induce apoptosis in cancer cells by activating specific signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione in lab experiments is its unique structure and properties, which make it a promising candidate for the development of new drugs and therapies. However, the compound is also associated with certain limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione. One potential direction is the development of new drugs and therapies based on the compound's unique structure and properties. Another direction is the investigation of the compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione involves a multi-step process that requires specialized equipment and expertise. The method involves the reaction of 2-thiophenecarboxylic acid with 2-aminobenzamide to form the intermediate product. The intermediate product is then treated with propyl thiol and acetic anhydride to yield the final product.

Scientific Research Applications

8,8-dimethyl-2-propylsulfanyl-5-thiophen-2-yl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione has been the subject of extensive scientific research due to its potential applications in the field of medicine. The compound has been found to exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.